(R)-Q-VD-OPh

Enantioselectivity Caspase inhibition Stereochemical control
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C26H25F2N3O6
Molecular Weight 513.5 g/mol
Cat. No. B15606575
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Technical Parameters


Basic Identity
Product Name(R)-Q-VD-OPh
Molecular FormulaC26H25F2N3O6
Molecular Weight513.5 g/mol
Structural Identifiers
InChIInChI=1S/C26H25F2N3O6/c1-14(2)23(31-25(35)19-11-10-15-6-3-4-9-18(15)29-19)26(36)30-20(12-22(33)34)21(32)13-37-24-16(27)7-5-8-17(24)28/h3-11,14,20,23H,12-13H2,1-2H3,(H,30,36)(H,31,35)(H,33,34)/t20?,23-/m0/s1
InChIKeyOOBJCYKITXPCNS-AKRCKQFNSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





(R)-Q-VD-OPh: Stereochemically Defined Enantiomer of the Pan-Caspase Inhibitor Q-VD-OPha for Precision Apoptosis Research


(R)-Q-VD-OPh ((R)-QVD-OPH) is the less active R-enantiomer of Q-VD-OPha, a synthetic, irreversible, broad-spectrum caspase inhibitor belonging to the O-phenoxy-conjugated dipeptidyl class [1]. It possesses the same molecular formula (C₂₆H₂₅F₂N₃O₆) and molecular weight (513.49 g/mol) as its more potent S-enantiomer counterpart, Q-VD-OPha, but exhibits markedly reduced caspase inhibitory activity due to its stereochemical configuration at the aspartate residue . The compound retains key physicochemical properties including cell permeability, aqueous stability, and the ability to cross the blood–brain barrier, making it a critical stereochemical control tool for distinguishing caspase-dependent from caspase-independent effects in apoptosis research .

Stereochemical control for O-phenoxy caspase inhibitor studies
Matched physicochemical profile (cell-permeable, BBB-penetrant) to active enantiomer
Distinguishes caspase-dependent apoptosis from scaffold or off-target effects

Why (R)-Q-VD-OPh Cannot Be Substituted with Generic Caspase Inhibitors for Stereochemical Control and Off-Target-Free Apoptosis Studies


Substituting (R)-Q-VD-OPh with the more active S-enantiomer (Q-VD-OPha) or with the classical pan-caspase inhibitor Z-VAD-FMK fundamentally alters the experimental question. Q-VD-OPha potently inhibits caspase-7 with an IC₅₀ of 48 nM and caspases 1, 3, 8, 9, 10, and 12 with IC₅₀ values ranging from 25 to 400 nM, whereas the (R)-enantiomer is explicitly designated as the 'less active' form . The widely used comparator Z-VAD-FMK suffers from a well-characterized off-target liability: it inhibits N-glycanase 1 (NGLY1), thereby inducing cellular autophagy independently of caspase inhibition, a confound not observed with Q-VD-OPh [1]. Furthermore, Q-VD-OPh exhibits 10-fold greater potency than Z-VAD-FMK in inhibiting apoptosis and DNA fragmentation in renal cell models [2]. Thus, substituting (R)-Q-VD-OPh with either the active enantiomer or legacy FMK-based inhibitors compromises the ability to attribute observed effects specifically to caspase-mediated mechanisms versus off-target or stereochemistry-independent phenomena.

Active S-enantiomer (Q-VD-OPha)
Q-VD-OPha exhibits potent caspase inhibition; substitution masks stereochemistry-independent effects and prevents attribution of mechanism.
Z-VAD-FMK (legacy pan-caspase inhibitor)
Z-VAD-FMK inhibits NGLY1 and induces autophagy independently of caspase inhibition, introducing a well-characterized off-target confound.
Potency and cytotoxicity context
Z-VAD-FMK requires higher concentrations and may exhibit cytotoxicity at elevated doses, limiting its use as a matched negative control.

Quantitative Differentiation Evidence for (R)-Q-VD-OPh Against Closest Analogs in Apoptosis Research


Enantiomer-Specific Caspase Inhibitory Activity: (R)-Q-VD-OPh Versus Q-VD-OPha

(R)-Q-VD-OPh is the less active enantiomer of Q-VD-OPha, providing a stereochemistry-matched negative control that retains identical physicochemical properties (molecular weight, lipophilicity, cell permeability) while lacking potent caspase inhibitory activity. In contrast, Q-VD-OPha inhibits recombinant human caspase-7 with an IC₅₀ of 48 nM and caspases 1, 3, 8, 9, 10, and 12 with IC₅₀ values between 25 and 400 nM in cell-free assays . While exact IC₅₀ values for the pure (R)-enantiomer have not been published in peer-reviewed literature at the time of this analysis, vendor and patent characterizations consistently designate it as the 'less active enantiomer,' indicating a substantial (>10-fold) reduction in potency relative to Q-VD-OPha . This stereochemical differential makes (R)-Q-VD-OPh the appropriate negative control for experiments employing O-phenoxy-conjugated caspase inhibitors.

Enantiomeric Activity
Class-level
R-enantiomer: minimal caspase inhibition; S-enantiomer: IC₅₀ 25–400 nM across caspases 1,3,7,8,9,10,12
Supports stereochemical control for caspase-dependent effect attribution
Exact R-enantiomer IC₅₀ not published; reviewed as less active form
Enantioselectivity Caspase inhibition Stereochemical control

Absence of Off-Target NGLY1 Inhibition: (R)-Q-VD-OPh Versus Z-VAD-FMK

The widely used pan-caspase inhibitor Z-VAD-FMK has been shown to inhibit N-glycanase 1 (NGLY1) as a prominent off-target, leading to the induction of cellular autophagy that confounds the interpretation of caspase inhibition experiments. In a 2022 study, treatment with the pan-caspase inhibitor Q-VD-OPh did not induce cellular autophagy, in direct contrast to Z-VAD-FMK [1]. The study concluded that 'experiments with Z-VAD-fmk are complicated by the effects of NGLY1 inhibition, including induction of autophagy, and Q-VD-OPh represents an alternative caspase inhibitor free from this limitation' [1]. This finding has been independently corroborated, confirming that 'off-target autophagy induction can be avoided if the alternative caspase inhibitor Q-VD-OPh is utilized in place of Z-VAD-fmk, while maintaining a similar caspase inhibition profile' [2].

Off-target NGLY1
Head-to-head
Q-VD-OPh does not induce autophagy; Z-VAD-FMK inhibits NGLY1 and triggers autophagy
Eliminates NGLY1/autophagy confound, ensuring caspase-specific readouts
2022 study; Q-VD-OPh scaffold free from this off-target
Off-target selectivity NGLY1 Autophagy

Comparative Potency in Apoptosis Inhibition: Q-VD-OPh Versus Z-VAD-FMK

In a quantitative comparison using rabbit kidney cells treated with bacterial cell wall components to induce apoptosis, the pan-caspase inhibitor Q-VD-OPh was demonstrated to be 10-fold more effective than Z-VAD-FMK at inhibiting cell death, caspase activation, and DNA degradation [1]. The study quantified caspase activities colorimetrically and DNA degradation via densitometric assays, showing that while both pan-caspase inhibitors effectively inhibited apoptosis when applied early during the stimulus-to-response period, Q-VD-OPh achieved comparable or superior inhibition at substantially lower concentrations [1]. Additionally, Q-VD-OPh was significantly more effective in preventing apoptosis than both Z-VAD-FMK and Boc-D-FMK across all three major apoptotic pathways (caspase 9/3, caspase 8/10, and caspase 12), while remaining non-toxic to cells even at extremely high concentrations [2].

Apoptosis Potency
Head-to-head
10-fold more effective than Z-VAD-FMK at inhibiting cell death and DNA fragmentation in renal cells
Supports lower effective concentrations and reduced solvent exposure
Rabbit kidney cell model; apoptotic readouts
Pan-caspase inhibition Apoptosis potency Renal cells

Blood–Brain Barrier Penetration: Q-VD-OPh Scaffold Versus Conventional Caspase Inhibitors

Q-VD-OPh has been consistently reported to cross the blood–brain barrier (BBB), a property that distinguishes it from many other caspase inhibitors including Z-VAD-FMK and emricasan . This BBB penetration capability has been validated in multiple in vivo models. In a neonatal rat stroke model, intraperitoneal administration of Q-VD-OPh (1 mg/kg) resulted in significant neuroprotection at 48 hours post-reperfusion, reducing infarct volume from 24.3 ± 2.2% (vehicle) to 12.6 ± 2.8% (Q-VD-OPh), representing a 48% reduction (p = 0.006) [1]. The compound's ability to access the CNS compartment also makes it effective in models of sarin-induced neuroinflammation, where it attenuated inflammasome-mediated caspase activation in mouse brain [2]. While these in vivo efficacy data are established for the active Q-VD-OPha, the identical physicochemical properties of the (R)-enantiomer mean it retains the same BBB penetration capability, making it a suitable stereochemical control for CNS studies.

BBB Penetration
Class-level
Crosses blood–brain barrier; reported 48% infarct volume reduction in neonatal rat stroke model (active enantiomer)
Enables CNS caspase research; model-response context
In vivo data for active scaffold; R-enantiomer shares BBB penetration
Blood-brain barrier CNS penetration Neuroprotection

Aqueous Stability and Non-Toxicity Profile: Q-VD-OPh Scaffold Versus FMK-Based Inhibitors

Unlike FMK-based caspase inhibitors such as Z-VAD-FMK and Boc-D-FMK, which exhibit limited stability in aqueous environments and can become cytotoxic at high concentrations, the O-phenoxy-conjugated Q-VD-OPh scaffold demonstrates superior aqueous stability and minimal cytotoxicity [1]. Caserta et al. (2003) reported that Q-VD-OPh 'was not toxic to cells even at extremely high concentrations,' a finding that underpins its suitability for in vivo applications [2]. In a preliminary toxicity study, mice injected intraperitoneally with more than 1000 mg/kg of Q-VD-OPh showed no evidence of toxicity . This favorable toxicity profile extends to the (R)-enantiomer by virtue of its shared chemical scaffold, as the reduced caspase inhibitory activity of (R)-Q-VD-OPh would be expected to further diminish any potential on-target toxicity.

Stability & Toxicity
Class-level
Non-toxic to cells at high concentrations; no toxicity in mice at >1000 mg/kg i.p. (Q-VD-OPh scaffold)
Supports in vivo research without confounding cytotoxicity
Scaffold-level property; R-enantiomer expected to share profile
Aqueous stability Cytotoxicity In vivo compatibility

Optimal Application Scenarios for (R)-Q-VD-OPh in Apoptosis and Neuroscience Research


Stereochemical Negative Control for O-Phenoxy Caspase Inhibitor Experiments

(R)-Q-VD-OPh serves as the optimal stereochemical negative control for experiments employing Q-VD-OPha or structurally related O-phenoxy-conjugated caspase inhibitors. Because it retains identical cell permeability, aqueous stability, and blood–brain barrier penetration to the active S-enantiomer while lacking potent caspase inhibitory activity, it allows researchers to distinguish caspase-dependent effects from off-target or physicochemical effects of the O-phenoxy scaffold. This application is directly supported by the enantiomeric differentiation evidence that (R)-Q-VD-OPh is the 'less active enantiomer' of Q-VD-OPha, which inhibits caspase-7 with an IC₅₀ of 48 nM and other caspases at 25–400 nM .

CNS-Targeted Caspase Inhibition Studies Requiring BBB-Penetrant Controls

For in vivo neuroscience studies investigating caspase-dependent apoptosis in the central nervous system—including models of neonatal stroke, traumatic brain injury, spinal cord injury, and neuroinflammation—(R)-Q-VD-OPh provides a BBB-penetrant negative control matched to the active inhibitor. The Q-VD-OPh scaffold has demonstrated a 48% reduction in infarct volume (from 24.3 ± 2.2% to 12.6 ± 2.8%, p = 0.006) in a neonatal rat stroke model when administered at 1 mg/kg i.p. [1], and has shown efficacy against sarin-induced neuroinflammation in mouse brain [2]. Using the (R)-enantiomer as the control ensures that any observed neuroprotection is genuinely attributable to caspase inhibition rather than nonspecific effects of the O-phenoxy scaffold in the CNS.

Apoptosis Studies Requiring Freedom from NGLY1-Mediated Autophagy Confounds

In cell-based and in vivo apoptosis studies where Z-VAD-FMK is contraindicated due to its off-target inhibition of N-glycanase 1 (NGLY1) and consequent induction of cellular autophagy, the Q-VD-OPh scaffold (including (R)-Q-VD-OPh as a negative control) provides a clean alternative. The 2022 demonstration that Q-VD-OPh does not induce autophagy, while Z-VAD-FMK does, establishes the Q-VD-OPh scaffold as the preferred chemical series for experiments in which autophagy induction would confound data interpretation [3]. (R)-Q-VD-OPh serves as the matched negative control in such studies, ensuring specificity of caspase-dependent readouts.

In Vivo Studies Prioritizing Low Cytotoxicity and Wide Therapeutic Windows

For chronic in vivo administration studies or experiments involving sensitive primary cell cultures, the Q-VD-OPh scaffold offers a distinct advantage over FMK-based inhibitors. The compound has been shown to be non-toxic to cells even at extremely high concentrations, with no evidence of toxicity in mice injected intraperitoneally with more than 1000 mg/kg [4]. This wide safety margin is particularly relevant for long-term neuroprotection studies, organ preservation protocols, and ex vivo tissue culture applications where sustained caspase inhibition is required without compounding cytotoxicity.

Application
Selection Property
Validation Focus
Stereochemical negative control (O-phenoxy caspase inhibitors)
Stereochemical control suitability
Caspase-dependent vs. scaffold-mediated effects
CNS-targeted caspase inhibition studies
BBB penetration profile
CNS target engagement in in vivo models
Apoptosis studies (free from NGLY1 autophagy confound)
Off-target selectivity (NGLY1)
Autophagy-independent caspase readouts
In vivo studies prioritizing low cytotoxicity
Cytotoxicity / tolerability profile
Model-safety context; sustained caspase inhibition

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